
4-Bromobenzophenone molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromobenzophenone

Cat. No.: B181533 Get Quote

In-Depth Technical Guide: 4-
Bromobenzophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties and

synthesis of 4-Bromobenzophenone, a key intermediate in various chemical syntheses,

including pharmaceutical drug development.

Core Molecular Data
4-Bromobenzophenone is a halogenated aromatic ketone. Its fundamental molecular

characteristics are summarized below for easy reference.

Property Value Citations

Molecular Formula C₁₃H₉BrO [1][2][3]

Molecular Weight 261.11 g/mol [2][3][4]

Alternate Formula BrC₆H₄COC₆H₅ [2][4]

CAS Number 90-90-4 [1][2][4]
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Synthesis of 4-Bromobenzophenone via Friedel-
Crafts Acylation
A common and effective method for the synthesis of 4-Bromobenzophenone is the Friedel-

Crafts acylation of bromobenzene with benzoyl chloride.[1] This electrophilic aromatic

substitution reaction utilizes a Lewis acid catalyst, typically anhydrous aluminum chloride, to

generate a reactive acylium ion.

Experimental Protocol
The following protocol outlines a typical laboratory procedure for the synthesis of 4-
Bromobenzophenone.

Materials:

Bromobenzene

Benzoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (DCM), anhydrous

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution

Brine solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ether or Dichloromethane (for extraction)

Light petroleum or a hexane/ethyl acetate mixture (for recrystallization/chromatography)

Procedure:
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Reaction Setup: In a dry flask equipped with a magnetic stirrer, combine bromobenzene and

benzoyl chloride.[1] Some procedures may use a solvent such as anhydrous

dichloromethane.[3]

Catalyst Addition: Gradually add anhydrous aluminum chloride to the mixture in portions

while stirring.[1][4] This step is exothermic and should be performed with care, potentially in

an ice bath to control the reaction temperature.

Reaction: Heat the reaction mixture. A common method is to use a boiling water bath for

approximately 20 minutes.[1][5] The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).[3]

Quenching: After cooling, carefully pour the reaction mixture onto crushed ice.[1][3] This will

quench the reaction and hydrolyze the aluminum chloride complex. An acidic workup, for

instance with 1M HCl, may also be employed at this stage.[3]

Neutralization and Extraction: Neutralize any remaining acid with a 10% sodium hydroxide

solution or a saturated sodium bicarbonate solution.[1][3] Transfer the mixture to a

separatory funnel and extract the organic phase with a suitable solvent like ether or

dichloromethane.[1][2][3] The aqueous layer may be extracted multiple times to ensure

complete recovery of the product.

Washing and Drying: Combine the organic extracts and wash them sequentially with a

saturated sodium bicarbonate solution and then brine.[3] Dry the organic layer over an

anhydrous drying agent such as magnesium sulfate or sodium sulfate.[2][3]

Isolation and Purification: Remove the drying agent by filtration. The solvent can then be

removed from the filtrate using a rotary evaporator to yield the crude product.[1][2] The final

product can be purified by recrystallization from a solvent such as light petroleum or by silica

gel column chromatography using a solvent system like a hexane/ethyl acetate mixture.[1][2]

Synthesis Pathway
The following diagram illustrates the key steps in the Friedel-Crafts acylation synthesis of 4-
Bromobenzophenone.
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Caption: Workflow for the synthesis of 4-Bromobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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